Cas no 67240-28-2 (3-Phenanthridinamine)

3-Phenanthridinamine structure
3-Phenanthridinamine structure
Product Name:3-Phenanthridinamine
CAS No:67240-28-2
MF:C13H10N2
MW:194.231902599335
CID:525998
PubChem ID:149409
Update Time:2025-04-19

3-Phenanthridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenanthridinamine
    • phenanthridin-3-amine
    • DTXSID60217576
    • 3-aminophenanthridine
    • 67240-28-2
    • SCHEMBL19264891
    • Inchi: 1S/C13H10N2/c14-10-5-6-12-11-4-2-1-3-9(11)8-15-13(12)7-10/h1-8H,14H2
    • InChI Key: APQODMSXQCBFHE-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=C2C=CC(=CC=12)N

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų
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